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Compound of Interest

N, 9,9-Triphenyl-9H-fluoren-2-
Compound Name:
amine

Cat. No.: B3030059

N,9,9-Triphenyl-9H-fluoren-2-amine, with CAS Number 860465-14-1, is a complex organic
molecule increasingly utilized in the field of materials science.[1] Its unique fluorene-based
structure, featuring triphenylamine moieties, makes it a valuable building block for organic light-
emitting diodes (OLEDSs), perovskite solar cells, and other advanced electronic applications. As
with any specialized chemical compound, a thorough understanding of its safety profile is not
merely a regulatory formality but a cornerstone of responsible research and development.

This guide provides a comprehensive analysis of the Material Safety Data Sheet (MSDS) for
N,9,9-Triphenyl-9H-fluoren-2-amine. Moving beyond a simple recitation of data, this
document offers an in-depth interpretation of the hazards, providing practical, field-tested
protocols for safe handling, storage, and emergency response. It is designed for the discerning
researcher and drug development professional who requires not just the "what" but the "why"
behind safety procedures.

Chemical and Physical Properties: A Data-Driven
Overview

The physical characteristics of a compound are the first indicators of how it will behave under
laboratory conditions, influencing everything from storage to handling. N,9,9-Triphenyl-9H-
fluoren-2-amine is a solid, crystalline powder whose appearance can range from white to
orange or green.[1][2] Its high melting and boiling points are indicative of a stable molecular
structure.
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Property Value Source
Molecular Formula C31H23N [2][3]
Molecular Weight 409.52 g/mol [2][3]
CAS Number 860465-14-1 [21[3]

White to Orange to Green
Appearance [1][2]
powder to crystal

208 °C (with a range of 206.0

Melting Point 0 210.0 °C) [11[2][4]
Boiling Point 560.3 £ 29.0 °C (Predicted) [2]
Density 1.200 + 0.06 g/cm? (Predicted) [2]
Storage Temperature 4°C, protect from light

Hazard Identification and GHS Classification: A
Scientific Breakdown

N,9,9-Triphenyl-9H-fluoren-2-amine is classified under the Globally Harmonized System
(GHS) with the GHSO07 pictogram, indicating that it is harmful.[4] The signal word "Warning"
further underscores the need for careful handling.[4] A detailed understanding of its specific
hazard statements is critical for developing effective safety protocols.
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GHS Classification

Hazard Statement

Code

Implications for
Researchers

Acute Toxicity (Oral)

Harmful if swallowed

H302

Ingestion can lead to
adverse health
effects. Strict
prohibition of eating,
drinking, or smoking in
the laboratory is

mandatory.

Skin

Corrosion/Irritation

Causes skin irritation

H315

Direct contact with the
skin can cause
irritation. The use of
appropriate gloves
and a lab coat is

essential.

Serious Eye

Damage/Irritation

Causes serious eye
irritation

H319

The compound can
cause significant
irritation upon contact
with the eyes. Eye
protection is non-

negotiable.

Specific Target Organ
Toxicity (Single

Exposure)

May cause respiratory

irritation

H335

Inhalation of the
powder can irritate the
respiratory tract. All
handling should be
done in a well-
ventilated area or a

fume hood.

Experimental Protocols: From Benchtop to Disposal

The following protocols are designed as self-validating systems, integrating best practices with

the specific hazards identified for N,9,9-Triphenyl-9H-fluoren-2-amine.
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Safe Handling and Personal Protective Equipment (PPE)
Workflow

The primary routes of exposure are inhalation, ingestion, and skin/eye contact. The causality
behind the recommended PPE is to create a complete barrier against these routes.
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Preparation & Engineering Controls

Work Area Preparation:
Ensure certified chemical fume hood is operational.
Verify safety shower and eyewash station access.

Proceed once area is safe

(Splash-proof Safety Goggle:

(ANSI Z87.1 approved)

)

Check for integrity before use)

(Closed-front Lab Coa)

l

\ 4
(Assemble Personal Protective Equipment (PPE))
AN J
Mandatory PHE
\ \ 4 Y \ 4
Nitrile Gloves NIOSH-approved Respirator

f fume hood is unavailable or for large quantitiesD

é Handling

Protocol h

(Handle solid material exclusively within the fume hooth
k to prevent inhalation of dust (addresses H335). [1] )

\

4

Avoid creating

(Use anti-static weighing paper/boat)

airborne dust.

A4

Use a spatula for transfers.
Keep containers closed when not in use.

AN

J/

After experiment completion

Post-Handling &‘

Decontamination
A

Wipe down work surfaces with an appropriate solvent
(e.g., isopropanol) and then soap and water.

A

4

Remove and dispose of glove:
in a designated hazar

s and any contaminated items
dous waste container.

A4

after completing work

(Wash hands thoroughl

and removing PPE. [9]

ly with soap and water)

A

J/
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N,9,9-Triphenyl-9H-fluoren-2-amine Structure

Potential Exposure Routes

Inhalation (H335) Eye Contact (H319) Ingestion (H302)

Click to download full resolution via product page

Caption: Chemical Structure and Primary Routes of Exposure.

First-Aid Measures:

The goal of first aid is to mitigate the immediate effects of exposure while seeking professional
medical help.

 Inhalation (H335): If a person inhales the powder, immediately move them to fresh air. [3]If
they are not breathing, provide artificial respiration. Seek immediate medical attention. The
rationale is to remove the individual from the source of irritation and provide respiratory
support if needed.

o Skin Contact (H315): In case of skin contact, remove contaminated clothing and wash the
affected area thoroughly with soap and plenty of water. [3]Consult a physician if irritation
persists. This action is designed to physically remove the irritant from the skin.

e Eye Contact (H319): If the compound enters the eyes, rinse cautiously with plenty of water
for at least 15 minutes, holding the eyelids open. [3][5]Remove contact lenses if present and
easy to do. Continue rinsing and consult a physician immediately. The extended rinsing
period is crucial to ensure all particles are flushed from the eye.

« Ingestion (H302): If swallowed, do NOT induce vomiting. Rinse the mouth with water. Seek
immediate medical attention and show the medical professional this safety data sheet. [3][5]
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Storage and Disposal: Ensuring Long-Term Safety

o Storage: Store N,9,9-Triphenyl-9H-fluoren-2-amine in a tightly closed container in a cool,
dry, and well-ventilated area. The recommended storage temperature is 4°C, and it should
be protected from light to maintain its chemical integrity. [4]Store locked up and away from
incompatible materials such as strong oxidizing agents. * Disposal: Dispose of unused
material and its container as hazardous waste. Follow all federal, state, and local
regulations. Do not allow the product to enter drains or waterways.

Conclusion

The safe and effective use of N,9,9-Triphenyl-9H-fluoren-2-amine in a research setting is
predicated on a comprehensive understanding of its hazard profile. By internalizing the
information presented in its MSDS and adhering to the detailed protocols outlined in this guide,
researchers can mitigate risks and maintain a safe laboratory environment. The principles of
causality in experimental design must extend to safety procedures, where every precaution is a
direct, evidence-based response to a known hazard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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